Cas no 111106-37-7 (Butyl(3-methoxypropyl)amine)

• Product Name: Butyl(3-methoxypropyl)amine
• CAS No: 111106-37-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5713075
• PubChem ID: 28674141
• Update Time: 2025-06-09

Butyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12721326
• 111106-37-7
• BUTYL(3-METHOXYPROPYL)AMINE
• EN300-800415
• AKOS002629383
• 1-Butanamine, N-(3-methoxypropyl)-
• Butyl(3-methoxypropyl)amine

• Inchi： 1S/C8H19NO/c1-3-4-6-9-7-5-8-10-2/h9H,3-8H2,1-2H3
• InChI Key： ZKQQDJQKPWKTHQ-UHFFFAOYSA-N
• SMILES： O(C)CCCNCCCC

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.826±0.06 g/cm3(Predicted)
• Boiling Point: 188.4±23.0 °C(Predicted)
• pka: 10.60±0.19(Predicted)

Additional information on Butyl(3-methoxypropyl)amine

Comprehensive Guide to Butyl(3-methoxypropyl)amine (CAS No. 111106-37-7): Properties, Applications, and Industry Insights

Butyl(3-methoxypropyl)amine (CAS No. 111106-37-7) is a versatile amine derivative widely used in industrial and research applications. This compound, characterized by its unique molecular structure combining a butyl group with a 3-methoxypropyl moiety, has garnered significant attention due to its solubility, reactivity, and adaptability in synthetic chemistry. Below, we explore its properties, applications, and address trending questions from researchers and industry professionals.

The chemical formula of Butyl(3-methoxypropyl)amine reflects its hybrid nature, blending hydrophobic (butyl) and hydrophilic (methoxypropyl) components. This balance makes it valuable as a solvent modifier, intermediate in organic synthesis, and even in specialty coatings. Recent studies highlight its role in green chemistry initiatives, where its low toxicity profile aligns with sustainable manufacturing trends—a hot topic in 2024.

One of the most searched questions about CAS No. 111106-37-7 is its compatibility with polymerization reactions. Researchers confirm its efficacy as a catalyst ligand or chain transfer agent, particularly in producing polyurethanes and epoxy resins. Its methoxy group enhances electron density, facilitating nucleophilic reactions—a detail often queried in academic forums.

From an industrial perspective, demand for Butyl(3-methoxypropyl)amine has risen in the pharmaceutical sector, where it serves as a building block for API synthesis. Its stability under acidic conditions makes it ideal for constructing nitrogen-containing heterocycles, a recurring theme in drug development. Additionally, formulators in the agrochemical industry leverage its properties to enhance pesticide efficacy, addressing global food security concerns.

Environmental and safety profiles are critical to modern users. While Butyl(3-methoxypropyl)amine is not classified as hazardous, proper handling guidelines emphasize ventilation and PPE—a frequent search query among laboratory personnel. Its biodegradability data, often cited in ESG reports, positions it favorably compared to traditional amines.

Innovations around CAS No. 111106-37-7 include its use in energy storage systems. Recent patents describe its incorporation into electrolyte formulations for lithium-ion batteries, capitalizing on its thermal stability. This aligns with the surge in searches for "amine-based battery additives" as renewable energy solutions expand globally.

For procurement specialists, sourcing high-purity Butyl(3-methoxypropyl)amine requires attention to analytical certificates (e.g., GC purity ≥98%). Market trends show regional price fluctuations due to raw material availability, a topic dominating chemical supply chain discussions. Storage recommendations typically include inert atmospheres to prevent oxidation—another practical detail highly searched by end-users.

In conclusion, Butyl(3-methoxypropyl)amine (CAS No. 111106-37-7) exemplifies how niche chemicals drive innovation across sectors. By addressing trending queries—from green synthesis to battery tech—this guide underscores its multidisciplinary relevance while adhering to SEO best practices through semantically rich keywords.